Cas no 61137-13-1 (2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester)

• Product name: 2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester
• CAS No: 61137-13-1
• MF: C₁₀H₁₈O₄
• MW: 202.24752
• CID: 491006
• PubChem ID: 71399089

2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester
• 2-(2-methoxypropan-2-yloxy)propyl prop-2-enoate
• 2-[(2-METHOXYPROPAN-2-YL)OXY]PROPYL PROP-2-ENOATE
• DTXSID70820474
• 61137-13-1

• Inchi： InChI=1S/C10H18O4/c1-6-9(11)13-7-8(2)14-10(3,4)12-5/h6,8H,1,7H2,2-5H3
• InChI Key： NWAOMYMQKBLMCB-UHFFFAOYSA-N
• SMILES： CC(COC(=O)C=C)OC(C)(C)OC

Computed Properties

• Exact Mass: 202.12054
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76